Cas no 1909336-55-5 (2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride
• CAS No: 1909336-55-5
• MF: C₈H₁₁Cl₂F₃N₂
• MW: 263.087550401688
• MDL: MFCD29906926
• CID: 4629326
• PubChem ID: 89422678
• Update Time: 2025-08-04

2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)pyridin-2-yl]ethan-1-amine dihydrochloride
• 2-[4-(trifluoromethyl)pyridin-2-yl]ethanamine;dihydrochloride
• 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride

• MDL： MFCD29906926
• Inchi： 1S/C8H9F3N2.2ClH/c9-8(10,11)6-2-4-13-7(5-6)1-3-12;;/h2,4-5H,1,3,12H2;2*1H
• InChI Key： FEYCSWFLTKGZEJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=CN=C(C=1)CCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride

Comprehensive Overview of 2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Dihydrochloride (CAS No. 1909336-55-5)

The compound 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride (CAS No. 1909336-55-5) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with trends in precision medicine and personalized therapies.

One of the key reasons for the growing interest in CAS No. 1909336-55-5 is its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, addressing common challenges in small-molecule drug development. Recent publications highlight its utility in designing central nervous system (CNS) therapeutics, a hot topic given the rising global focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride offers versatility. Its amine hydrochloride form ensures improved solubility for downstream reactions, while the pyridine moiety facilitates hydrogen bonding and π-stacking interactions. These features are critical for fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery platforms. Companies leveraging machine learning for molecular docking often prioritize such scaffolds for virtual screening libraries.

Environmental and regulatory considerations also play a role in its adoption. Unlike some halogenated compounds, the trifluoromethyl substitution in CAS 1909336-55-5 demonstrates favorable green chemistry metrics, reducing bioaccumulation risks. This aligns with the pharmaceutical industry's shift toward sustainable chemistry, a frequent search query among ESG (Environmental, Social, and Governance)-focused investors.

Analytical characterization of this compound typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy—techniques commonly discussed in online forums for quality control professionals. Stability studies under varying pH and temperature conditions are essential, as degradation products could impact efficacy in final formulations. Such details are crucial for researchers querying "pyridine derivative stability" or "amine salt storage conditions".

Market-wise, the demand for 1909336-55-5 correlates with the expansion of contract research organizations (CROs) and custom synthesis services. Patent landscapes reveal its mention in applications related to inflammatory diseases and oncology targets, areas dominating recent PubMed searches. Suppliers often highlight its availability as a GMP-grade intermediate, catering to stringent requirements of clinical-stage developers.

In conclusion, 2-4-(trifluoromethyl)pyridin-2-ylethan-1-amine dihydrochloride represents a convergence of multiple scientific priorities: drug-likeness optimization, sustainable synthesis, and computational compatibility. Its CAS registry number 1909336-55-5 serves as a pivotal identifier for researchers navigating the intersection of medicinal chemistry and digital health innovations.